Cas no 2171262-76-1 (1-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutane-1-carboxylic acid)

• Product Name: 1-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutane-1-carboxylic acid
• CAS No: 2171262-76-1
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6190566
• PubChem ID: 165808878
• Update Time: 2025-08-05

1-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutane-1-carboxylic acid
• EN300-1514368
• 1-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclobutane-1-carboxylic acid
• 2171262-76-1

• Inchi： 1S/C25H28N2O5/c1-2-21(22(28)26-15-25(23(29)30)12-7-13-25)27-24(31)32-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-21H,2,7,12-15H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t21-/m0/s1
• InChI Key： KUGYFXHRDBZKBL-NRFANRHFSA-N
• SMILES： OC(C1(CNC([C@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 1-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutane-1-carboxylic acid

1-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutane-1-carboxylic acid

The compound 1-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutane-1-carboxylic acid (CAS No. 2171262-76-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a cyclobutane ring with a fluorenylmethoxycarbonyl (Fmoc) protected amino acid side chain. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amino functionality during synthetic processes.

Recent advancements in chemical synthesis have enabled the precise construction of such complex molecules, leveraging cutting-edge techniques such as stereoselective synthesis and catalytic asymmetric methods. The cyclobutane moiety in this compound is particularly intriguing due to its strained ring system, which can impart unique electronic and steric properties. These properties make the compound a promising candidate for applications in drug discovery, materials science, and biochemistry.

In the field of drug discovery, this compound has shown potential as a lead molecule for developing novel therapeutics. Its structure allows for interactions with specific biological targets, such as enzymes or receptors, making it a valuable tool in medicinal chemistry research. Moreover, the Fmoc group's presence facilitates controlled deprotection during drug delivery systems, enhancing its utility in targeted therapies.

From a materials science perspective, the compound's rigid and strained cyclobutane ring could contribute to the development of advanced polymers or nanomaterials with tailored mechanical properties. Researchers are actively exploring how such strained ring systems can be integrated into polymer backbones to create materials with enhanced durability and flexibility.

In terms of synthesis, the preparation of this compound involves multi-step processes that highlight modern organic chemistry's sophistication. The use of chiral catalysts ensures high enantiomeric excess during key steps, underscoring the importance of stereochemistry in achieving desired biological activity. Additionally, the incorporation of protecting groups like Fmoc demonstrates meticulous control over functional group reactivity during complex molecular assembly.

Recent studies have also explored the compound's behavior under various environmental conditions, revealing insights into its stability and degradation pathways. Understanding these aspects is crucial for assessing its suitability in real-world applications and ensuring compliance with safety and sustainability standards.

Overall, 1-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclobutane-1-carboxylic acid represents a prime example of how advanced chemical synthesis can yield molecules with multifaceted applications. Its structure not only offers opportunities for fundamental research but also holds promise for practical innovations across diverse industries.